Cas no 2228110-58-3 (tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate
• CAS No: 2228110-58-3
• MF: C₁₅H₃₀N₂O₃
• MW: 286.410304546356
• CID: 5998964
• PubChem ID: 165621791
• Update Time: 2025-05-23

tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate
• tert-butyl N-[1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-yl]carbamate
• 2228110-58-3
• EN300-1874990

• Inchi： 1S/C15H30N2O3/c1-13(2,3)11(9-15(19)7-8-16-10-15)17-12(18)20-14(4,5)6/h11,16,19H,7-10H2,1-6H3,(H,17,18)
• InChI Key： QAABTAPHVIIGHM-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC(C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.22564282g/mol
• Monoisotopic Mass: 286.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate

tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate (CAS No. 2228110-58-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and other specialty chemicals. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted pyrrolidine ring.

Recent studies have highlighted the importance of tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate in the development of advanced drug delivery systems. The hydroxypyrrolidine moiety in the molecule plays a crucial role in enhancing the bioavailability of active pharmaceutical ingredients (APIs). Researchers have demonstrated that this compound can serve as an effective prodrug carrier, enabling controlled release of therapeutic agents in the body.

The synthesis of tert-butyl N-1-(3-hydroxypyrrolidin-3-yl)-3,3-dimethylbutan-2-ylcarbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research efforts, with scientists exploring novel catalysts and reaction conditions to improve yield and purity. For instance, a study published in *Journal of Medicinal Chemistry* reported the use of microwave-assisted synthesis to accelerate the formation of this compound.

In terms of applications, tert-butyl N-carbamate derivatives have shown promise in the field of biocatalysis. The hydroxypyrrolidine group in this compound provides a unique environment for enzymatic reactions, making it an ideal substrate for various biotransformations. This has led to its use in the production of enantiomerically pure compounds, which are critical for drug development.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of tert-butyl N-carbamates like CAS No. 2228110-58_._ Quantum mechanical calculations have revealed that the tert-butyl group significantly stabilizes the molecule by providing steric hindrance and electronic shielding effects. These insights are valuable for designing more efficient synthetic routes and optimizing the physical properties of similar compounds.

The environmental impact of tert-butyl N-carbamates has also been a topic of interest among researchers. Studies have shown that these compounds undergo rapid degradation under aerobic conditions, reducing their persistence in aquatic environments. This makes them more environmentally friendly compared to other classes of carbamates.

In conclusion, tert-butyl N-carbamate derivatives, particularly CAS No. 2228110_58_._, represent a promising class of compounds with diverse applications in pharmaceuticals and beyond. Ongoing research continues to uncover new opportunities for their use while addressing challenges related to synthesis efficiency and environmental sustainability.